molecular formula C10H9F2NO4 B8645670 Acetic acid,[[(3,5-difluorophenyl)acetyl]amino]hydroxy-

Acetic acid,[[(3,5-difluorophenyl)acetyl]amino]hydroxy-

Cat. No.: B8645670
M. Wt: 245.18 g/mol
InChI Key: LTOZRNBUSSMAIK-UHFFFAOYSA-N
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Description

Acetic acid,[[(3,5-difluorophenyl)acetyl]amino]hydroxy- is a useful research compound. Its molecular formula is C10H9F2NO4 and its molecular weight is 245.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetic acid,[[(3,5-difluorophenyl)acetyl]amino]hydroxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetic acid,[[(3,5-difluorophenyl)acetyl]amino]hydroxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9F2NO4

Molecular Weight

245.18 g/mol

IUPAC Name

2-[[2-(3,5-difluorophenyl)acetyl]amino]-2-hydroxyacetic acid

InChI

InChI=1S/C10H9F2NO4/c11-6-1-5(2-7(12)4-6)3-8(14)13-9(15)10(16)17/h1-2,4,9,15H,3H2,(H,13,14)(H,16,17)

InChI Key

LTOZRNBUSSMAIK-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1F)F)CC(=O)NC(C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7.2 g of (3,5-difluorophenyl)acetamide 1 and 4.6 g of glyoxylic acid hydrate in 75 mL of acetone was refluxed 24 hours. The solvent was evaporated and the residue was dissolved in 300 mL of ethyl acetate. This solution washed with 150 mL of distilled water. The aqueous phase was discarded. The organic phase was extracted with a solution prepared by diluting 50 mL of a saturated aqueous solution of sodium bicarbonate with 150 mL of distilled water. The organic phase was discarded and the aqueous bicarbonate solution was acidified with 80 mL of 1 N aqueous sodium bisulfate solution. The acidified solution was extracted with three successive 125 mL portions of ethyl acetate. The combined organic extracts were washed with brine and then dried over magnesium sulfate. The solution was filtered and the solvent was evaporated to yield 2-[(3,5-difluorophenyl)acetylamino]-2-hydroxyacetic acid as 5.2 g of a white solid. 1H-NMR (DMSO-d6): δ 8.95 (d, J=8 Hz, 1H), 7.15-6.90 (m, 3H), 5.37 (d, J=8 Hz, 1H), 3.50 (s, 2H). 13C-NMR (DMSO-d66) δ 171.5, 169.4, 162.4 (dd, JC-F=13, 244 Hz), 140.6 (t, JC-F=10 Hz), 112.6 (dd, JC-F=8, 17 Hz), 71.5, 41.7. MS (CI+): m/z 246. EA Calc'd for C10H9F2NO4: C, 48.98; H, 3.71; N, 5.71. Found: C, 49.02; H, 3.72; N, 5.51.
Quantity
7.2 g
Type
reactant
Reaction Step One
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
[Compound]
Name
saturated aqueous solution
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
80 mL
Type
reactant
Reaction Step Four

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